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Compound of Interest

Compound Name: trans-Siduron

Cat. No.: B096888

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-Siduron, a selective
herbicide. The document details its physicochemical properties, primary mechanism of action,
metabolic pathways, and relevant experimental protocols, presenting quantitative data in
structured tables and illustrating key processes with detailed diagrams.

Physicochemical Properties of trans-Siduron

trans-Siduron, with the IUPAC name 1-[(1R,2R)-2-methylcyclohexyl]-3-phenylurea, is the
trans-isomer of the phenylurea herbicide Siduron.[1] Its fundamental properties are
summarized below.
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Property Value Reference

CAS Number 19123-21-8 [1]

Molecular Formula C14H20N20 [1]

Molecular Weight 232.32 g/mol [11[2]

Melting Point 157-159 °C [2]
1-[(1R,2R)-2-

IUPAC Name methylcyclohexyl]-3- [1]
phenylurea

_ C[C@@H]1CCCC[C@H]1INC(
Canonical SMILES [1]
=0)NC2=CC=CC=C2

Appearance White crystalline solid [2]

Mechanism of Action: Root Growth Inhibition via
Microtubule Disruption

Unlike many phenylurea herbicides that primarily act by inhibiting photosynthesis, the principal
phytotoxic action of Siduron is the inhibition of root growth.[2] This effect is particularly
pronounced in susceptible grass species. The mechanism is believed to involve the disruption
of cell division (mitosis) in the root meristem.

The proposed mechanism involves the inhibition of tubulin polymerization. Microtubules are
essential components of the cytoskeleton and are critical for the formation of the mitotic
spindle, which segregates chromosomes during cell division. By interfering with the assembly
of tubulin proteins into functional microtubules, trans-Siduron effectively halts mitosis, leading
to the cessation of cell proliferation in the root tip and subsequent inhibition of root elongation
and development.[3][4] This mode of action is characteristic of dinitroaniline herbicides,
suggesting a similar functional mechanism for Siduron.[4]
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Caption: Proposed mechanism of trans-Siduron leading to root growth inhibition.

Metabolism of Siduron

Siduron undergoes metabolic transformation in both soil and animal systems. The primary
metabolic pathway involves hydroxylation, where hydroxyl groups are added to either the
phenyl or the cyclohexyl rings of the molecule. This initial hydroxylation can be followed by a
second hydroxylation event, resulting in a dihydroxylated metabolite. These reactions increase
the polarity of the compound, facilitating its eventual conjugation and excretion in animals.
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Caption: Metabolic pathway of Siduron in soil and animal systems.

Quantitative Toxicological Data

While specific ICso values for tubulin polymerization inhibition are not readily available in public
literature, acute toxicity data for Siduron have been established.

Parameter Value Species Reference
Acute Oral LDso >7,500 mg/kg Rat [5]
LCso (48-hour) 18 mg/L Carp [5]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b096888?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/31429486/
https://pubmed.ncbi.nlm.nih.gov/31429486/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
Root Growth Inhibition Assay (Allium cepa Test)

A common method to evaluate the effect of herbicides on root growth is the Allium cepa (onion)
root growth inhibition test. This protocol provides a macroscopic assessment of phytotoxicity.

e Preparation: Prepare a series of concentrations of trans-Siduron in a suitable solvent (e.g.,
acetone) and then dilute in distilled water or a nutrient solution to the final test
concentrations. A solvent control and a negative control (water/nutrient solution only) must
be included.

o Exposure: Select healthy Allium cepa bulbs of uniform size. Place the bulbs so that their
basal plates are in contact with the test solutions.

 Incubation: Incubate the bulbs in the dark at a controlled temperature (e.g., 25°C) for a
period of 72 to 96 hours.

o Measurement: After the incubation period, measure the length of the newly grown roots for
each bulb in all treatment and control groups.

e Analysis: Calculate the mean root length for each concentration. Determine the ECso
(Effective Concentration causing 50% inhibition) by plotting the percentage of root growth
inhibition against the logarithm of the trans-Siduron concentration. Cytological analysis of
the root tip cells can also be performed to observe mitotic aberrations.

In Vitro Tubulin Polymerization Assay

To directly assess the effect of trans-Siduron on microtubule formation, an in vitro
fluorescence-based tubulin polymerization assay can be employed.

» Reagents: Obtain purified plant tubulin (e.g., from lily pollen or commercially available
sources), a fluorescence reporter (e.g., DAPI, which fluoresces upon incorporation into
microtubules), and a polymerization buffer (e.g., PEM buffer with GTP and glycerol).

e Procedure:
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o In a 96-well microplate, add the polymerization buffer, purified tubulin, and the fluorescent
reporter to each well.

o Add various concentrations of trans-Siduron to the test wells. Include a positive control
(e.g., vincristine, an inhibitor) and a negative control (solvent).

o Initiate polymerization by incubating the plate at a temperature that promotes tubulin
assembly (e.g., 37°C).

o Data Acquisition: Monitor the increase in fluorescence over time using a microplate reader.
The fluorescence intensity is proportional to the amount of polymerized tubulin.

e Analysis: Plot fluorescence intensity versus time to generate polymerization curves. From
the curves, determine the maximum rate and extent of polymerization for each
concentration. Calculate the ICso value, which is the concentration of trans-Siduron that
inhibits the rate or extent of polymerization by 50%.[6]

Analytical Methodologies

The detection and quantification of Siduron and its metabolites in environmental samples are
crucial for monitoring and regulatory purposes. High-performance liquid chromatography
(HPLC) and gas chromatography (GC) are the most common techniques employed.
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. Sample Detection
Method Matrix . o Reference
Preparation Limit
Solid-liquid

) extraction with N
HPLC-UV Sail o Not specified [718]
acetonitrile/water

Accelerated
solvent
) extraction (ASE)
LC/MS/MS Sall ) 0.010 mg/kg 9]
with
methanol/formic

acid.

Ultrasound-
assisted
extraction with
_ o 0.01 - 5.0 mg/L
GC-ECD Soil, Sugarcane acetonitrile, ] ] [5]
o ) (linearity range)
purification with
carbon

nanotubes.

General Workflow for Siduron Analysis in Soil

A representative workflow for analyzing trans-Siduron in soil samples using LC/MS/MS is
outlined below.
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Caption: General workflow for the analysis of Siduron in soil samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b096888?utm_src=pdf-body-img
https://www.benchchem.com/product/b096888?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 1. Siduron, trans- | C14H20N20 | CID 41097532 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Siduron | C14H20N20 | CID 16116 - PubChem [pubchem.ncbi.nlm.nih.gov]

» 3. Cytogenetic effect of herbicides on plant cells - PMC [pmc.ncbi.nlm.nih.gov]

e 4. my.ucanr.edu [my.ucanr.edu]

e 5. Combined Approach for Determining Diuron in Sugarcane and Soil: Ultrasound-Assisted
Extraction, Carbon Nanotube-Mediated Purification, and Gas Chromatography-Electron
Capture Detection - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. researchgate.net [researchgate.net]

e 7. Validation of a liquid chromatography ultraviolet method for determination of herbicide
diuron and its metabolites in soil samples - PubMed [pubmed.ncbi.nim.nih.gov]

» 8. scielo.br [scielo.br]
e 9. epa.gov [epa.gov]
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19123-21-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096888#trans-siduron-cas-number-19123-21-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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